Cas no 80490-04-6 (9,10-Anthracenedione, 1-(acetyloxy)-4-phenoxy-)

• Product name: 9,10-Anthracenedione, 1-(acetyloxy)-4-phenoxy-
• CAS No: 80490-04-6
• MF: C₂₂H₁₄O₅
• MW: 358.343566417694
• CID: 705545
• PubChem ID: 12861617

9,10-Anthracenedione, 1-(acetyloxy)-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-(acetyloxy)-4-phenoxy-
• (9,10-dioxo-4-phenoxyanthracen-1-yl) acetate
• 80490-04-6
• 9,10-DIOXO-4-PHENOXY-9,10-DIHYDROANTHRACEN-1-YL ACETATE
• 1-phenoxy-4-acetoxy-9,10-anthraquinone
• DTXSID10511738

• Inchi： InChI=1S/C22H14O5/c1-13(23)26-17-11-12-18(27-14-7-3-2-4-8-14)20-19(17)21(24)15-9-5-6-10-16(15)22(20)25/h2-12H,1H3
• InChI Key： HELJGOUXTBFCMJ-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=C2C(=C(C=C1)OC3=CC=CC=C3)C(=O)C4=CC=CC=C4C2=O

Computed Properties

• Exact Mass: 358.08412354g/mol
• Monoisotopic Mass: 358.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7Ų
• XLogP3: 4.1